Cas no 1021221-45-3 (3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide)
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide
- 3,4,5-trimethoxy-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)benzamide
- F5316-0008
- 1021221-45-3
- 3,4,5-trimethoxy-N-[3-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylpropyl]benzamide
- AKOS024506292
- SR-01000922181
- SR-01000922181-1
-
- Inchi: 1S/C21H29N5O6S/c1-30-17-14-16(15-18(31-2)19(17)32-3)20(27)22-8-5-13-33(28,29)26-11-9-25(10-12-26)21-23-6-4-7-24-21/h4,6-7,14-15H,5,8-13H2,1-3H3,(H,22,27)
- InChI Key: NJMCSAZUHAXPLU-UHFFFAOYSA-N
- SMILES: S(CCCNC(C1C=C(C(=C(C=1)OC)OC)OC)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 479.18385484g/mol
- Monoisotopic Mass: 479.18385484g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 132Ų
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5316-0008-2μmol |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide |
1021221-45-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5316-0008-5μmol |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide |
1021221-45-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5316-0008-10μmol |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide |
1021221-45-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5316-0008-20μmol |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide |
1021221-45-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5316-0008-1mg |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide |
1021221-45-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5316-0008-2mg |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide |
1021221-45-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5316-0008-3mg |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide |
1021221-45-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5316-0008-4mg |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide |
1021221-45-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5316-0008-5mg |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide |
1021221-45-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5316-0008-10mg |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide |
1021221-45-3 | 10mg |
$79.0 | 2023-09-10 |
3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide
Comprehensive Overview of 3,4,5-Trimethoxy-N-(3-{[4-(Pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS No. 1021221-45-3)
The compound 3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS No. 1021221-45-3) is a sophisticated small molecule that has garnered significant attention in pharmaceutical and biochemical research. With its intricate structure featuring a pyrimidine core and a trimethoxybenzamide moiety, this compound is a prime candidate for drug discovery, particularly in targeting G protein-coupled receptors (GPCRs) and kinase signaling pathways. Researchers are increasingly exploring its potential in neurodegenerative diseases, cancer therapeutics, and metabolic disorders, aligning with current trends in precision medicine.
One of the most searched questions in the field revolves around the structure-activity relationship (SAR) of 3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide. The presence of the sulfonyl linker and the piperazine ring enhances its binding affinity to biological targets, making it a versatile scaffold for medicinal chemistry optimization. Recent studies highlight its role as a selective inhibitor in enzyme modulation, which is critical for developing next-generation therapeutics with fewer side effects.
In the context of AI-driven drug discovery, this compound exemplifies how computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models can accelerate the identification of promising candidates. The pyrimidin-2-yl group, in particular, is a hotspot for virtual screening due to its prevalence in FDA-approved drugs. This aligns with the growing demand for cost-effective and time-efficient research methodologies in the pharmaceutical industry.
Another trending topic is the compound’s potential in combination therapies. For instance, its synergy with immunotherapy agents could open new avenues for treating resistant cancers. The trimethoxybenzamide segment, known for its bioavailability and blood-brain barrier permeability, further underscores its applicability in central nervous system (CNS) disorders, a field where unmet medical needs remain high.
From a synthetic chemistry perspective, the sulfonamide bridge in 3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide offers robust chemical stability, a trait highly valued in prodrug design. This feature is frequently discussed in forums focusing on drug delivery systems and sustained-release formulations, addressing the need for patient-friendly dosing regimens.
Environmental and green chemistry considerations are also relevant. The compound’s synthetic route has been optimized to reduce hazardous waste, reflecting the industry’s shift toward sustainable practices. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).
In summary, 3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS No. 1021221-45-3) represents a multifaceted tool for modern drug development. Its structural complexity, biological relevance, and adaptability to cutting-edge technologies make it a subject of enduring interest in both academic and industrial research.
1021221-45-3 (3,4,5-trimethoxy-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)